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Compound of Interest

Compound Name: Aluminum perchlorate

Cat. No.: B076089

In-Depth Technical Guide to Aluminum
Perchlorate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of aluminum perchlorate, including
its chemical properties, synthesis protocols, and relevant applications. The information is
intended for use by professionals in research and development.

Core Chemical Data

Aluminum perchlorate is an inorganic compound that exists in both anhydrous and hydrated
forms. The nonahydrate is the most common form. It is a powerful oxidizing agent and should
be handled with care.
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Aluminum Perchlorate

Aluminum Perchlorate

Property

(Anhydrous) Nonahydrate
CAS Number 14452-39-2 81029-06-3
Molecular Formula Al(CIO4)3 Al(ClO4)3-9H20
Molar Mass 325.33 g/mol 487.46 g/mol
Appearance White solid White crystalline solid
Density 2.30 g/cm?3 1.86 g/cm3
Melting Point Decomposes at 160 °C 82 °C (decomposes)

Solubility in water

Soluble

180.4 g/100 mL (0 °C), 209.6
/100 mL (25 °C)

Other Solubilities

Soluble in ethanol, insoluble in
chloroform and

dichloromethane

Soluble in various organic

solvents

Experimental Protocols
Synthesis of Aluminum Perchlorate Nonahydrate

[AI(ClO4)3-9H20]

This protocol describes the synthesis of aluminum perchlorate nonahydrate from aluminum

hydroxide and perchloric acid.[1]

Materials:

Deionized water

Aluminum hydroxide [Al(OH)s]

Perchloric acid (HCIOa4), 10-35% solution by mass

pH meter or pH indicator strips

Reaction vessel (glass beaker or flask)
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Stirring apparatus

Filtration apparatus (e.g., Buchner funnel and flask)

Evaporation dish

Crystallization dish
Procedure:

» Preparation of Perchloric Acid Solution: If starting with a concentrated perchloric acid
solution, dilute it with deionized water to the desired concentration (e.g., 20-25% by mass).

e Reaction: Slowly add the washed aluminum hydroxide to the perchloric acid solution in
batches while stirring continuously.[2]

o Temperature and pH Control: Monitor the reaction temperature and maintain it below 70°C.
Continue adding aluminum hydroxide until the pH of the solution reaches 3-5.[2]

» Digestion: Allow the reaction mixture to stand overnight to ensure complete reaction.[2]

« Filtration: Filter the solution to remove any unreacted aluminum hydroxide or other solid
impurities.[2]

o Evaporation and Crystallization: Transfer the filtrate to an evaporation dish and gently heat to
concentrate the solution. Once concentrated, cool the solution to induce crystallization.[2]

« |solation of Crystals: Collect the aluminum perchlorate nonahydrate crystals by filtration.[2]

Synthesis of Anhydrous Aluminum Perchlorate
[AI(ClO4)3]

The synthesis of anhydrous aluminum perchlorate is a more complex process that requires
handling of hazardous reagents.[1]

Materials:

¢ Aluminum chloride (AICI3)
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 Dichlorine hexoxide (Cl2Oe)

o Reaction vessel suitable for low-temperature reactions
e Vacuum apparatus

Procedure:

e Reaction: React aluminum chloride with dichlorine hexoxide at a temperature of -20°C. The
reaction produces CIO2AI(ClOa4)4, chlorine dioxide (ClO2), and chlorine (Cl2).[1]

« |solation of Intermediate: Isolate the resulting CIO2AI(CIOa)a.

e Thermal Decomposition: Heat the isolated intermediate to 90°C under vacuum. This will
decompose the intermediate to yield anhydrous aluminum perchlorate.[1]

Visualized Workflows and Pathways

Synthesis Workflow for Aluminum Perchlorate
Nonahydrate
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Products

Reactants

Process Steps Aluminum Perchlorate
Aluminum Hydroxide Filtrate Nonahydrate Crystals
AI(OH)3
) Mother Liquor

B
i Fitrate/Waste
Perchloric Acid
HCIOs (aq)

Solid Impurities

Environmental Sample
(Water, Soil)

Analytical Technique

Preferred Method Alternative Method

lon Chromatography-Mass Spectrometry Liquid Chromatography-Mass Spectrometry
(IC-MS) (LC-MS/MS)

Quantification of Perchlorate
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Exposure

Aluminum lon (AlR*)
B (from Aluminum Perchlorate exposure)
/ Cellular}t@tks \

Increased Oxidative Stress Mitochondrial Dysfunction Amyloid-B Aggregation Disruption of Ca2* Homeostasis
1 1 T
Lt 1Y T
Affected Signaling Pathways & Outcome ¢

Modulation of Downregulation of

NIf2-ARE Pathway Neuronal Apoptosis Neuroinflammation

PI3K/Ak/mTOR Pathway

Synaptic Dysfunction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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